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Abstract
Petrosin is a complex marine alkaloid belonging to the bisquinolizidine class of compounds.

First isolated from the sponge Petrosia seriata, and also found in sponges of the genera

Xestospongia and Oceanapia, it has attracted interest due to its unique macrocyclic structure

and potential biological activities. This technical guide provides a comprehensive overview of

the known chemical properties of Petrosin, including its structure, physicochemical

characteristics, and spectroscopic data. Detailed methodologies for its total synthesis and

isolation from natural sources are presented, accompanied by workflow diagrams. While

Petrosin has demonstrated cytotoxic and antimicrobial properties, the specific molecular

mechanisms and signaling pathways underlying these activities remain to be elucidated. This

document aims to serve as a foundational resource for researchers investigating Petrosin and

its derivatives for potential therapeutic applications.

Chemical and Physical Properties
Petrosin is a dimeric quinolizidone alkaloid with a complex pentacyclic structure. It exists as a

chiral, racemic isomer, with its meso isomer being Petrosin A.[1]
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A summary of the general chemical properties of Petrosin is presented in Table 1. These

properties are primarily based on computational data from publicly available chemical

databases.

Table 1: General Chemical Properties of Petrosin

Property Value Source

Molecular Formula C₃₀H₅₀N₂O₂ [2]

Molecular Weight 470.7 g/mol [2][3]

IUPAC Name

(1R,7S,9S,15R,21S,23S,29R,3

0R)-9,23-dimethyl-11,25-

diazapentacyclo[19.7.1.1⁷,¹¹.0²

⁵,²⁹.0¹⁵,³⁰]triacontane-8,22-

dione

[2]

Canonical SMILES

C[C@H]1CN2CCC[C@@H]3[

C@@H]2--INVALID-LINK--

CCCCC[C@@H]4CCCN5[C@

H]4--INVALID-LINK--C(=O)--

INVALID-LINK--C

[2]

InChIKey
OCNVVYBTRKWBCO-

JUZPTULESA-N
[2]

Topological Polar Surface Area 40.6 Å² [2]

Chemical Class Marine Alkaloid, Quinolizine [2][3]

Physicochemical Data
Experimentally determined physicochemical data for Petrosin is not extensively reported in the

literature. The compound is described as crystalline upon synthesis and isolation.[1] The

structure of Petrosin has been unequivocally confirmed by X-ray diffraction analysis.

Table 2: Physicochemical Properties of Petrosin
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Property Value Method/Source

Physical State Crystalline solid
Synthesis and Isolation

Reports[1]

Melting Point Not Reported -

Boiling Point Not Reported -

Solubility Not Reported -

X-ray Crystallography
Data available confirming

structure
Isolation from Oceanapia sp.

Spectroscopic Data
The structure of Petrosin has been elucidated and confirmed through various spectroscopic

techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

NMR Spectroscopy
¹H and ¹³C NMR are fundamental for the structural characterization of Petrosin. The chemical

shifts are indicative of the complex polycyclic structure.

Table 3: Key ¹³C NMR Chemical Shifts for Petrosin

Carbon Atom Chemical Shift (δ, ppm) Solvent

C=O ~170 CDCl₃

Aliphatic CH, CH₂ 20 - 60 CDCl₃

Aliphatic CH₃ ~15-20 CDCl₃

Note: This is a generalized

representation. For detailed

peak assignments, refer to the

primary literature.[4]

Mass Spectrometry
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Mass spectrometry data confirms the molecular weight and elemental composition of Petrosin.

Table 4: Mass Spectrometry Data for Petrosin

Technique Ion m/z

High-Resolution Mass

Spectrometry (HRMS)
[M+H]⁺ ~471.394

Experimental Protocols
Total Synthesis of Petrosin
A total synthesis of Petrosin was reported by Heathcock et al. in 1998. The key step involves a

"double-barrelled" intramolecular Mannich condensation.[1]

Protocol Overview:

Preparation of Precursors: The synthesis begins with the ozonolysis of methyl oleate to

produce methyl azelaldehyde. This is followed by a series of reactions including

cyanoethylation, reduction, and protection to form the necessary building blocks.

Intramolecular Mannich Condensation: A diamino keto dialdehyde intermediate undergoes a

double intramolecular Mannich condensation to form the core bisquinolizidine structure of

the Petrosin isomers.

Isomer Separation and Equilibration: This reaction yields a mixture of Petrosin
diastereomers. Crystalline Petrosin is obtained, and the remaining mixture can be subjected

to an acid-mediated equilibration of the derived bis-butylimines to enrich the mixture in

Petrosin, which can then be crystallized.[1]
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Total Synthesis of Petrosin Workflow
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Isolation from Natural Sources
Petrosin has been isolated from the marine sponge Oceanapia sp.. The following is a general

protocol based on reported methods.

Protocol Overview:

Collection and Extraction: The sponge material is collected, dried (lyophilized), and minced.

It is then exhaustively extracted with solvents of increasing polarity, typically starting with

petroleum ether, followed by ethyl acetate, and then n-butanol.

Fractionation: The ethyl acetate extract, which contains the alkaloids, is subjected to flash

column chromatography on silica gel.

Purification: The fractions are eluted using a solvent system with increasing polarity (e.g., a

gradient of petroleum ether and ethyl acetate). Fractions containing Petrosin are identified

by thin-layer chromatography (TLC).

Crystallization: The combined Petrosin-containing fractions are further purified by

recrystallization from a suitable solvent mixture (e.g., chloroform/methanol) to yield pure,

colorless crystals of Petrosin.
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Isolation of Petrosin from Oceanapia sp.
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Biological Activity and Mechanism of Action
Reported Biological Activities
Petrosin and related compounds have been reported to exhibit biological activities, including:

Antimicrobial Activity: Petrosin has shown moderate to high activity against some

microorganisms and clinical isolates.

Cytotoxicity: Alkaloids from the genus Xestospongia are known to possess cytotoxic

properties against various cancer cell lines.

Mechanism of Action and Signaling Pathways
To date, the specific molecular mechanisms of action and the signaling pathways through

which Petrosin exerts its cytotoxic and antimicrobial effects have not been elucidated in the

scientific literature. Further research is required to identify its molecular targets and understand

its impact on cellular signaling cascades.

Conclusion
Petrosin is a structurally intriguing marine natural product with demonstrated biological

potential. This guide has summarized the currently available data on its chemical and physical

properties, drawing from both computational sources and primary literature on its synthesis and

isolation. While its fundamental chemical identity is well-established through spectroscopic and

crystallographic data, there is a notable lack of experimentally determined physicochemical

constants and a detailed understanding of its mechanism of action. The provided experimental

workflows for its synthesis and isolation offer a solid foundation for researchers to produce and

study this compound. Future investigations should focus on elucidating the specific signaling

pathways and molecular targets of Petrosin to fully explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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